Cas no 726-26-1 (benzenepropanoic acid, phenyl ester)

benzenepropanoic acid, phenyl ester structure
726-26-1 structure
Product Name:benzenepropanoic acid, phenyl ester
CAS No:726-26-1
MF:C15H14O2
MW:226.270464420319
CID:862568
PubChem ID:530835
Update Time:2025-04-19

benzenepropanoic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • benzenepropanoic acid, phenyl ester
    • phenyl 3-phenylpropanoate
    • AKOS002947548
    • Q65224897
    • 3-Phenylpropionic acid, phenyl ester
    • Phenyl benzenepropanoate
    • AO-854/40912258
    • SCHEMBL1050111
    • DTXSID00222922
    • 726-26-1
    • phenyl 3-phenylpropionate
    • Inchi: 1S/C15H14O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,11-12H2
    • InChI Key: VIGODTIMSIHKSD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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